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Compound of Interest

Compound Name: 1-(Azidomethyl)-2-fluorobenzene

CAS No.: 62284-30-4

Cat. No.: B1287388

Get Quote

CAS Number: 62284-30-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(azidomethyl)-2-fluorobenzene,

a key reagent in bioconjugation and medicinal chemistry. The document details its chemical

and physical properties, provides explicit experimental protocols for its synthesis and

application, and outlines its primary use in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC) reactions, a cornerstone of "click chemistry."

Chemical and Physical Properties
1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide or o-fluorobenzyl

azide, is a fluorinated organic azide.[1][2] Its molecular structure incorporates a fluorine atom

and an azide group on a benzyl backbone, making it a valuable building block for the synthesis

of more complex molecules, particularly 1,2,3-triazoles.[1][3]
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The key quantitative properties of 1-(azidomethyl)-2-fluorobenzene are summarized in the

tables below.

Table 1: General and Computed Properties

Property Value Source

CAS Number 62284-30-4 [4]

Molecular Formula C₇H₆FN₃ [1][5]

Molecular Weight 151.14 g/mol [1][5]

Purity (Typical) ≥97.0% (HPLC) [6]

Form

Typically supplied as a solution

(~0.5 M in tert-butyl methyl

ether)

[6]

Topological Polar Surface Area 14.4 Å² [1]

Rotatable Bond Count 2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Table 2: Spectroscopic Data (Nuclear Magnetic Resonance)

Nucleus Solvent
Chemical Shift (δ) /
ppm

Source

¹H NMR CDCl₃ (500 MHz)

7.26 (m, ArH), 7.09

(td, ArH), 7.03 (dd,

ArH), 4.33 (s, -CH₂-)

[7]

¹³C NMR CDCl₃ (125 MHz)

162.17, 160.20,

130.74, 130.57,

124.75, 115.97, 48.79

[7]

¹⁹F NMR CDCl₃ (470 MHz) -117.98 [7]
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Safety and Handling
1-(Azidomethyl)-2-fluorobenzene is a hazardous chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is classified as a flammable

liquid and causes skin and serious eye irritation.[4][6]

Signal Word: Danger[6]

Hazard Statements: H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation),

H319 (Causes serious eye irritation)[6]

Storage: Store at 2-8°C in a tightly closed container.[6]

Caution: Organic azides are potentially explosive. Reactions should not be carried out on a

large scale without appropriate safety assessments. Necessary precautions, including the use

of safety glasses and a fume hood, should be taken.[7]

Experimental Protocols
Detailed methodologies for the synthesis of 1-(azidomethyl)-2-fluorobenzene and its

subsequent use in click chemistry are provided below.

Synthesis of 1-(Azidomethyl)-2-fluorobenzene
This protocol is adapted from a documented synthesis of 2-fluorobenzylazide.[7] The reaction

proceeds via a nucleophilic substitution of the bromide in 2-fluorobenzyl bromide with sodium

azide.

Materials:

2-Fluorobenzyl bromide (189 mg, 1 mmol)[7]

Sodium azide (NaN₃) (97.5 mg, 1.5 mmol)[7]

Solvent (e.g., Dimethylformamide - DMF)

Deionized water
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Extraction solvent (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous MgSO₄)

Procedure:

Dissolve 2-fluorobenzyl bromide (189 mg, 1 mmol) in a suitable solvent like DMF in a round-

bottom flask.

Add sodium azide (97.5 mg, 1.5 mmol) to the solution.

Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Extract the product into an organic solvent such as ethyl acetate (3x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the product.

The expected yield for this synthesis is approximately 75%, resulting in an oily product.[7]
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Caption: Synthesis workflow for 1-(azidomethyl)-2-fluorobenzene.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
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A general reverse-phase HPLC method can be used to assess the purity of the synthesized

product.

Instrumentation and Conditions:

HPLC System: Standard HPLC with a UV-Vis or Diode Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of Acetonitrile and Water (e.g., starting at

60:40 v/v) containing 0.1% formic acid or phosphoric acid.[8][9]

Flow Rate: 1.0 mL/min.[8]

Injection Volume: 5-20 µL.[8]

Column Temperature: 30°C.[8]

Detection Wavelength: Scan with DAD to determine optimal wavelength, or use a fixed

wavelength (e.g., 254 nm).

Procedure:

Prepare a dilute solution of the 1-(azidomethyl)-2-fluorobenzene sample in the mobile

phase.

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the sample onto the column.

Acquire the chromatogram and integrate the peak areas to determine the purity percentage.

Application in Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
1-(Azidomethyl)-2-fluorobenzene is an ideal reagent for CuAAC, a highly efficient and

specific "click chemistry" reaction used to form a stable triazole linkage between an azide and a
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terminal alkyne.[3][10] This reaction is widely used for bioconjugation, such as labeling proteins

or DNA.[10][11]

Materials:

1-(Azidomethyl)-2-fluorobenzene solution (azide component)

An alkyne-modified molecule (e.g., a protein, DNA, or small molecule)

Copper(II) sulfate (CuSO₄)

Reducing agent: Sodium ascorbate

Copper-stabilizing ligand (optional but recommended): Tris-(benzyltriazolylmethyl)amine

(TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) for aqueous solutions.[12]

Buffer (e.g., Phosphate-buffered saline - PBS)

Solvent (e.g., DMSO, water)

Procedure (General Protocol for Labeling):

Dissolve the alkyne-modified biomolecule in an appropriate buffer.

Add the 1-(azidomethyl)-2-fluorobenzene solution.

In a separate tube, prepare the copper catalyst solution by premixing CuSO₄ and the

stabilizing ligand (e.g., THPTA).[12]

Add the copper catalyst solution to the reaction mixture.

Initiate the reaction by adding a fresh solution of the reducing agent, sodium ascorbate.[12]

Incubate the reaction at room temperature for 1-4 hours, or overnight. The reaction is often

complete within 30-60 minutes.[12]

The resulting triazole-linked conjugate can then be purified by methods appropriate for the

biomolecule, such as precipitation, dialysis, or chromatography.[11]
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Caption: General workflow for a CuAAC "Click Chemistry" reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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